Cas no 68572-28-1 ({[4-(thiophen-2-ylcarbonyl)naphthalen-1-yl]oxy}acetic acid)

• Product Name: {[4-(thiophen-2-ylcarbonyl)naphthalen-1-yl]oxy}acetic acid
• CAS No: 68572-28-1
• MF: C₁₇H₁₂O₄S
• MW: 312.339783668518
• CID: 1729282
• PubChem ID: 3052162
• Update Time: 2025-04-21

{[4-(thiophen-2-ylcarbonyl)naphthalen-1-yl]oxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• {[4-(thiophen-2-ylcarbonyl)naphthalen-1-yl]oxy}acetic acid
• 2-[4-(thiophene-2-carbonyl)naphthalen-1-yl]oxyacetic acid
• DTXSID90218672
• 68572-28-1
• SCHEMBL11474507
• (4-(2-Thenoyl)-1-naphthyloxy)acetic acid
• [4-(2-thenoyl)-1-naphthyloxy]-acetic acid
• Acetic acid, ((4-(2-thienylcarbonyl)-1-naphthalenyl)oxy)-
• XZAAPAACNITPSZ-UHFFFAOYSA-N
• ((4-(2-Thienylcarbonyl)-1-naphthalenyl)oxy)acetic acid

• Inchi： 1S/C17H12O4S/c18-16(19)10-21-14-8-7-13(11-4-1-2-5-12(11)14)17(20)15-6-3-9-22-15/h1-9H,10H2,(H,18,19)
• InChI Key： XZAAPAACNITPSZ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C1C=CC(=C2C=CC=CC2=1)OCC(=O)O)=O

Computed Properties

• Exact Mass: 312.04566
• Monoisotopic Mass: 312.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• PSA: 63.6